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Introduction

DDO3711 is a potent and specific apoptosis signal-regulating kinase 1 (ASK1) inhibitor. It
functions as a phosphatase recruitment chimera (PHORC), bringing the protein phosphatase 5
(PP5) into proximity with ASK1, leading to the dephosphorylation of p-ASK1 at Threonine 838
(T838) and subsequent inactivation of the ASK1 signaling pathway.[1] This mechanism makes
DDO3711 a valuable tool for studying the role of the ASK1 signaling cascade in various
pathological conditions, particularly in cancer biology. These application notes provide detailed
protocols for the in vivo administration of DDO3711 in a gastric cancer xenograft model and for
the subsequent analysis of its pharmacodynamic effects.

Data Presentation
In Vivo Efficacy of DDO3711 in MKN-45 Xenograft Model

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15611061?utm_src=pdf-interest
https://www.benchchem.com/product/b15611061?utm_src=pdf-body
https://www.cellsignal.com/products/primary-antibodies/phospho-ask1-thr845-antibody/3765
https://www.benchchem.com/product/b15611061?utm_src=pdf-body
https://www.benchchem.com/product/b15611061?utm_src=pdf-body
https://www.benchchem.com/product/b15611061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. DDO3711 (20 DDO3711 (40
Parameter Vehicle Control
mglkg) mglkg)

Administration Route Intraperitoneal (IP) Intraperitoneal (IP) Intraperitoneal (IP)
Dosing Frequency Daily Daily Daily
Treatment Duration 21 days 21 days 21 days
Tumor Growth o Dose-dependent,

o - Significant o
Inhibition significant
p-ASK1 (T838) Levels High Significantly Significantly

[

in Tumor g decreased decreased

This table summarizes data from a study using a xenograft model of human gastric

adenocarcinoma cell line MKN-45 in immunocompromised mice.
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DDO3711 Action

[p-ASK1-DDO3711-PP5]
Ternary Complex

Cellular Stress
Stress Signals SR TR T
(e.g., ROS, ER Stress) y1d

ASK1 Activation )

ASK1 (Inactive)

Phosphoryld

p-ASK1 (T838)
(Active)

J

Downstream Signaling\
/

MKK4/6

Phosphorylation
A

p-JNK / p-p38
Y

Apoptosis

- J

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

/

Model Setup

[Culture MKN-45 Cell]

Subcutaneous Injection
of Cells into Mice

A4

\

El'umor Growth MomtonngD

\4

[Randomlzatlon of MIC]

.

/

Treatme|

nt Phase

\

\

/
Daily IP Injection of
DDO3711 or Vehicle
Y

~

-

Tumor Volume Measurement
(21 days)
J

4 Endpoint
\

Analysis )
Y

Euthanasia and
Tumor Excision

Y

.

Y
Western Blot for
p-ASK1, Total ASK1

Y

Data Analysis

ogenizatlorD

Tumor Hom i
and Protein Extraction

J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/5

Tech Support


https://www.benchchem.com/product/b15611061?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Phospho-ASK1 (Thr845) Antibody | Cell Signaling Technology [cellsignal.com]

« To cite this document: BenchChem. [DDO3711 Application Notes and Protocols for In Vivo
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611061#ddo3711-dosage-and-administration-for-
in-vivo-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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